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For Researchers, Scientists, and Drug Development Professionals

Abstract
CP21R7 is a potent and selective inhibitor of Glycogen Synthase Kinase-3β (GSK-3β), a key

enzyme in various cellular processes.[1][2][3][4][5] Its ability to activate the canonical Wnt

signaling pathway makes it a valuable tool in stem cell research and drug discovery.[1][2][3][4]

[6] This document provides a detailed protocol for the preparation, storage, and handling of

CP21R7 stock solutions in Dimethyl Sulfoxide (DMSO).

Introduction to CP21R7
CP21R7 is a small molecule inhibitor that demonstrates high selectivity for GSK-3β, with an

IC50 of 1.8 nM.[2][7] By inhibiting GSK-3β, CP21R7 prevents the phosphorylation and

subsequent degradation of β-catenin. This stabilization of β-catenin allows its translocation to

the nucleus, where it activates the T-cell factor (TCF)/lymphoid-enhancing factor (LEF) family of

transcription factors, leading to the activation of Wnt target genes. This mechanism is crucial

for processes such as cell proliferation, differentiation, and fate determination.[8] Due to its role

in Wnt signaling activation, CP21R7 is utilized in protocols for the differentiation of human

pluripotent stem cells into various lineages, including mesoderm.[2][6]

Quantitative Data Summary
The following table summarizes the key quantitative data for CP21R7:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1669472?utm_src=pdf-interest
https://www.benchchem.com/product/b1669472?utm_src=pdf-body
https://www.selleckchem.com/products/cp21r7-cp21.html
http://file.medchemexpress.com/batch_PDF/HY-100207/CP21R7-DataSheet-MedChemExpress.pdf
https://cenmed.com/cp21r7-cp21-c09-0823-219/
https://www.glpbio.com/cp21r7.html
https://www.apexbt.com/cp21r7.html
https://www.selleckchem.com/products/cp21r7-cp21.html
http://file.medchemexpress.com/batch_PDF/HY-100207/CP21R7-DataSheet-MedChemExpress.pdf
https://cenmed.com/cp21r7-cp21-c09-0823-219/
https://www.glpbio.com/cp21r7.html
https://www.caymanchem.com/product/20573/cp21r7
https://www.benchchem.com/product/b1669472?utm_src=pdf-body
https://www.benchchem.com/product/b1669472?utm_src=pdf-body
https://www.benchchem.com/product/b1669472?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-100207/CP21R7-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/CP21R7.html
https://www.benchchem.com/product/b1669472?utm_src=pdf-body
https://agscientific.com/blog/the-chir99021-gsk-3-inhibitor-mechanism.html
https://www.benchchem.com/product/b1669472?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-100207/CP21R7-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/20573/cp21r7
https://www.benchchem.com/product/b1669472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₉H₁₅N₃O₂ [1][2][6]

Molecular Weight 317.34 g/mol [1][2][9]

CAS Number 125314-13-8 [1][2][6]

Appearance Yellow to orange solid [7]

Purity ≥98% [6]

Solubility in DMSO
≥ 32 mg/mL (100.84 mM) to 63

mg/mL (198.52 mM)
[1][7][9]

Solubility in Ethanol ~1 mg/mL [1][9]

Solubility in Water Insoluble [1][9]

IC50 for GSK-3β 1.8 nM [2][7]

IC50 for PKCα 1900 nM [2][7]

Experimental Protocol: Preparation of a 10 mM
CP21R7 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CP21R7 in DMSO.

Materials
CP21R7 powder (solid)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
Acclimatization: Before opening, allow the vial of CP21R7 powder to equilibrate to room

temperature for at least 60 minutes.[10] This prevents condensation from forming on the

compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of CP21R7 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.17 mg of CP21R7.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 317.34 g/mol x 1000 mg/g = 3.17 mg

Solubilization: Add the appropriate volume of fresh, anhydrous DMSO to the microcentrifuge

tube containing the CP21R7 powder. To continue the example, add 1 mL of DMSO.

Note: It is crucial to use fresh DMSO as it is hygroscopic, and absorbed moisture can

significantly reduce the solubility of CP21R7.[1][7]

Dissolution: Tightly cap the tube and vortex thoroughly until the CP21R7 is completely

dissolved. Gentle warming to 37°C or sonication can be used to aid dissolution if necessary.

[4] Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[10][11]

Storage Conditions:

Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month).[1][10]

[11]

For long-term storage, store at -80°C (stable for up to 1 year).[1][7]
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The solid powder form of CP21R7 is stable for up to 3 years when stored at -20°C.[1][2]

Visualizations
CP21R7 Mechanism of Action: Wnt Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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